Cas no 1805571-50-9 (2,5-Bis(trifluoromethyl)-3-cyanobenzamide)

• Product Name: 2,5-Bis(trifluoromethyl)-3-cyanobenzamide
• CAS No: 1805571-50-9
• MF: C₁₀H₄F₆N₂O
• MW: 282.141983032227
• CID: 4960071
• Update Time: 2025-05-26

2,5-Bis(trifluoromethyl)-3-cyanobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-cyanobenzamide

• Inchi： 1S/C10H4F6N2O/c11-9(12,13)5-1-4(3-17)7(10(14,15)16)6(2-5)8(18)19/h1-2H,(H2,18,19)
• InChI Key： AXERQWXYHZKEDZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C(F)(F)F)=CC=1C(N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 407
• XLogP3: 2.3
• Topological Polar Surface Area: 66.9

Additional information on 2,5-Bis(trifluoromethyl)-3-cyanobenzamide

Introduction to 2,5-Bis(trifluoromethyl)-3-cyanobenzamide (CAS No. 1805571-50-9)

2,5-Bis(trifluoromethyl)-3-cyanobenzamide, identified by its Chemical Abstracts Service (CAS) number 1805571-50-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by the presence of a carbonyl group (C=O) bonded to an amide nitrogen, which is further substituted with functional groups that enhance its pharmacological properties.

The molecular structure of 2,5-Bis(trifluoromethyl)-3-cyanobenzamide features two trifluoromethyl (-CF₃) groups attached at the 2 and 5 positions of the benzene ring, along with a cyano (-CN) group at the 3 position. The introduction of these electron-withdrawing and halogenated substituents significantly influences the electronic properties and reactivity of the molecule, making it a valuable scaffold for drug discovery and development.

The trifluoromethyl groups are particularly notable for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These properties have made trifluoromethylated compounds widely studied in the design of bioactive molecules. In contrast, the cyano group introduces a strong electron-withdrawing effect, which can influence the conformation and interactions of the molecule with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of 2,5-Bis(trifluoromethyl)-3-cyanobenzamide with greater accuracy. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The unique combination of substituents in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In the context of drug development, 2,5-Bis(trifluoromethyl)-3-cyanobenzamide has been investigated for its potential as an intermediate in synthesizing novel therapeutic agents. Its structural features allow for modifications at multiple positions, enabling chemists to fine-tune its pharmacological properties. For instance, replacing or altering one of the trifluoromethyl groups or introducing additional functional groups could lead to derivatives with enhanced efficacy or selectivity.

The benzamide core is a well-documented pharmacophore in medicinal chemistry, with numerous approved drugs featuring this motif. By leveraging this scaffold, researchers aim to develop compounds that can interact selectively with biological targets while minimizing off-target effects. The presence of both trifluoromethyl and cyano groups in 2,5-Bis(trifluoromethyl)-3-cyanobenzamide suggests that it may exhibit multiple modes of interaction with biological systems, potentially increasing its therapeutic window.

Current research in this area focuses on understanding how structural modifications influence bioactivity. High-throughput screening (HTS) and structure-activity relationship (SAR) studies are being employed to evaluate the potential of 2,5-Bis(trifluoromethyl)-3-cyanobenzamide and its derivatives. These approaches help identify key structural features responsible for biological activity and guide the design of more potent and selective drugs.

The synthesis of 2,5-Bis(trifluoromethyl)-3-cyanobenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, are often employed to introduce the desired substituents efficiently. The challenges associated with handling fluorinated compounds must also be addressed to maintain reaction integrity.

From a regulatory perspective, compounds like 2,5-Bis(trifluoromethyl)-3-cyanobenzamide must undergo rigorous testing to demonstrate safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential to evaluate their pharmacological profile comprehensively. These studies provide critical data on dosage response, toxicity profiles, and potential side effects.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations and quantum mechanical calculations are increasingly used to predict how 2,5-Bis(trifluoromethyl)-3-cyanobenzamide might interact with target proteins or enzymes. These predictions help guide experimental design by identifying promising leads early in the development process.

In conclusion,2,5-Bis(trifluoromethyl)-3-cyanobenzamide (CAS No. 1805571-50-9) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—particularly the combination of trifluoromethyl and cyano substituents—make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives,2,5-Bis(trifluoromethyl)-3-cyanobenzamide is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.